Cas no 105090-19-5 (1,8(2H,5H)-Naphthalenedione,3,4,4a,8a-tetrahydro-4,4,7-trimethyl-6-(phenylthio)-)

• Product Name: 1,8(2H,5H)-Naphthalenedione,3,4,4a,8a-tetrahydro-4,4,7-trimethyl-6-(phenylthio)-
• CAS No: 105090-19-5
• MF: C₁₉H₂₂O₂S
• MW: 314.441784381866
• CID: 1150516
• Update Time: 2024-07-27

1,8(2H,5H)-Naphthalenedione,3,4,4a,8a-tetrahydro-4,4,7-trimethyl-6-(phenylthio)- Chemical and Physical Properties

Names and Identifiers

• 1,8(2H,5H)-Naphthalenedione,3,4,4a,8a-tetrahydro-4,4,7-trimethyl-6-(phenylthio)-
• 1,8(2H,5H)-Naphthalenedione, 3,4,4a,8a-tetrahydro-4,4,7-trimethyl-6-(phenylthio)-

• Inchi： 1S/C19H22O2S/c1-12-16(22-13-7-5-4-6-8-13)11-14-17(18(12)21)15(20)9-10-19(14,2)3/h4-8,14,17H,9-11H2,1-3H3
• InChI Key： SSLOKJKYPDMTFY-UHFFFAOYSA-N
• SMILES： C1(=O)C2C(CC(SC3=CC=CC=C3)=C(C)C2=O)C(C)(C)CC1

Computed Properties

• Exact Mass: 314.13416

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Melting Point: 115-117 °C
• Boiling Point: 453.4±45.0 °C(Predicted)
• PSA: 34.14
• pka: 9.03±0.70(Predicted)